2,3-Dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-hydroxy-3,3,7-trimethyl-1H-indol-2-one
• InChI: InChI=1S/C11H13NO2/c1-6-4-5-7(13)8-9(6)12-10(14)11(8,2)3/h4-5,13H,1-3H3,(H,12,14)
• InChI Key: XXEBXXMSVCEIDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)O)C(C(=O)N2)(C)C

Description

2,3-Dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

41.0 g (146 mmol) of 1-benzyl-2,3-dihydro-4-hydroxy-3,3,7-trimethyl-1H-indol-2-one was dissolved in 11 of acetic acid. After the addition of 82 g of a 10% palladium-carbon catalyst, the reaction atmosphere was replaced with hydrogen and 40 ml (160 mmol) of 4N hydrogen chloride solution in ethyl acetate was added, following which the mixture was stirred for 2.5 hours over a water bath at 80° C. The catalyst was removed by filtration and the filtrate was concentrated under reduced pressure. The residue obtained was purified by column chromatography (silica gel, 4:1 mixture of chloroform and methanol) and recrystallized (ether) to obtain 27.58 g (yield, 98.9%) of colorless prisms of the title compound.